Cas no 905444-63-5 (Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-)
905444-63-5 structure
Product Name:Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-
CAS No:905444-63-5
MF:C19H31N
MW:273.456145524979
CID:1950787
PubChem ID:57355652
Update Time:2025-04-21
Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-
- 4-[3-(4-tert-butylphenyl)-2-methylpropyl]piperidine
- DTXSID00723242
- 905444-63-5
- SCHEMBL9596878
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- Inchi: 1S/C19H31N/c1-15(14-17-9-11-20-12-10-17)13-16-5-7-18(8-6-16)19(2,3)4/h5-8,15,17,20H,9-14H2,1-4H3
- InChI Key: OIXRYAABHUGNMK-UHFFFAOYSA-N
- SMILES: N1CCC(CC1)CC(C)CC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 273.245649993Da
- Monoisotopic Mass: 273.245649993Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 12Ų
Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
905444-63-5 (Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-) Related Products
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